N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-2-(thiophen-3-yl)acetamide

• IUPAC Name: N-[oxan-4-yl(pyridin-3-yl)methyl]-2-thiophen-3-ylacetamide
• InChI: InChI=1S/C17H20N2O2S/c20-16(10-13-5-9-22-12-13)19-17(14-3-7-21-8-4-14)15-2-1-6-18-11-15/h1-2,5-6,9,11-12,14,17H,3-4,7-8,10H2,(H,19,20)
• InChI Key: XCILDACUEBRMFW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(C2=CN=CC=C2)NC(=O)CC3=CSC=C3
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol

Description

N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-2-(thiophen-3-yl)acetamide, also known as TAK-659, is a small molecule inhibitor that belongs to the class of Bruton's tyrosine kinase (BTK) inhibitors. BTK is a non-receptor tyrosine kinase that plays a crucial role in B-cell receptor signaling and is an attractive target for the treatment of B-cell malignancies. TAK-659 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL).

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives, which are structurally related to the compound of interest, has led to the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activity, suggesting potential applications in the development of antioxidant agents (Chkirate et al., 2019).

Heterocyclic Synthesis

The reactivity of similar compounds toward active methylene reagents has been studied for the synthesis of polyfunctionally substituted pyran, pyridine, and pyridazine derivatives, indicating its utility in diverse heterocyclic synthesis applications (Mohareb et al., 2004).

Antitumor Evaluation

A related compound, 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, was used to synthesize heterocyclic derivatives with potential antitumor activities. These compounds showed high inhibitory effects on various human cancer cell lines, highlighting the therapeutic applications of such compounds (Shams et al., 2010).

Insecticidal Assessment

Innovative heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal properties against the cotton leafworm, indicating potential applications in pest control (Fadda et al., 2017).

Chemical Reactivity and Synthetic Utility

The chemical reactivity of α-cyanothioacetamide has been extensively studied, showcasing its broad synthetic utility for preparing functionally substituted heterocycles. This demonstrates the potential of similar compounds for synthesizing a wide range of heterocyclic compounds with various applications (Dyachenko et al., 2018).